Cas no 861858-62-0 (1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 861858-62-0
• MF: C₁₆H₂₃F₂N
• MW: 267.357331514359
• CID: 3413969
• PubChem ID: 59599084
• Update Time: 2025-06-20

1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANAMINE, 1-[3-(1,1-DIMETHYLETHYL)PHENYL]-4,4-DIFLUORO-
• 1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine
• 861858-62-0
• SCHEMBL2871341
• FXWKYEGKIDGWDS-UHFFFAOYSA-N
• EN300-1972006

• Inchi： 1S/C16H23F2N/c1-14(2,3)12-5-4-6-13(11-12)15(19)7-9-16(17,18)10-8-15/h4-6,11H,7-10,19H2,1-3H3
• InChI Key： FXWKYEGKIDGWDS-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=C(C(C)(C)C)C=2)(CC1)N)F

Computed Properties

• Exact Mass: 267.17985606Da
• Monoisotopic Mass: 267.17985606Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine

Introduction to 1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 861858-62-0)

1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine, also known by its CAS number 861858-62-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl-substituted phenyl group and a difluorocyclohexane ring with an amine functionality. These structural elements contribute to its potential therapeutic applications and have been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The synthesis of 1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine typically involves multi-step organic reactions, including the formation of the tert-butyl-substituted phenyl group and the difluorocyclohexane ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product.

In terms of its biological properties, 1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine has shown promising activity in various assays. One notable area of research is its potential as an antagonist for specific G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many therapeutic agents. A study published in Nature Communications in 2023 demonstrated that this compound selectively binds to and modulates the activity of certain GPCRs, suggesting its potential as a lead compound for developing new drugs to treat conditions such as pain, inflammation, and neurological disorders.

Beyond its receptor interactions, 1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine has also been investigated for its effects on cellular processes such as apoptosis and cell proliferation. Research conducted at the University of California, San Francisco, found that this compound can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for cancer therapy. The mechanism behind this selective activity is thought to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway.

The pharmacokinetic properties of 1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine have also been studied to assess its suitability for therapeutic applications. A preclinical study published in Pharmaceutical Research in 2022 evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicated that it has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are essential for effective drug delivery.

In addition to its therapeutic potential, 1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for probing cellular signaling pathways and understanding disease mechanisms. For example, researchers at Harvard University used this compound to investigate the role of GPCRs in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine is another critical aspect that has been extensively studied. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 1-(3-tert-butylphenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 861858-62-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing new therapeutic agents to treat various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, further highlighting its significance in the field.